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AEG-41174 combination therapy protocols

Author: Smolecule Technical Support Team. Date: February 2026
Compound Focus: AEG-41174
Cat. No.: S547868

Profile of AEG-41174

Basic Information & Status

Parameter Description

Drug Type Small molecule drug [1]

Primary Mechanism Non-ATP competitive tyrosine kinase inhibitor [2]
Primary Targets JAK2, Ber-Abl [2] [1]

Secondary Target FLT3 (as per some sources) [1]

Highest Phase Discontinued (Phase 1) [1]

Active Indication Hematologic Neoplasms (was under investigation) [1]

Molecular & Physicochemical Properties

Property Description

Molecular Formula C1sH1sN4O [2]
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Property Description
Molecular Weight 306.36 g/mol [2]
Solubility Soluble in DMSO; not soluble in water [2]
Physical Form Solid powder [2]
Storage -20°C for long term; protect from light and moisture [2]

Rationale for Combination Therapy

The search results did not specify tested combinations for AEG-41174. However, its mechanism suggests

potential synergistic partners:

Mechanism of Action¢
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Framework for Protocol Development

While AEG-41174-specific protocols are unavailable, you can design experiments based on established

oncology combination therapy principles [3] [4]. The diagram below outlines a high-level workflow for

developing and validating a combination therapy.

1. In Vitro Synergy Screening

Synergy Found

[2. Mechanism Deeper Dive)

Mechanism Understood

3. In Vivo Validation

Efficacy Confirmed

4. Biomarker Analysis

Key Activities per Phase

« RNA/Protein from treated tumors « Xenograft models « Apoptosis assays (Caspase 3/7) « Viability assays (MTT/CTB)
. . n
. n

* [HC for target engagement Tolerability (body weight, behavior) « Cell cycle analysis Combination Index (CI) calculatio
« Correlate with response * Tumor volume measurement Western blot for pathway modulatio « Dose-response matrix

Click to download full resolution via product page

Key Considerations for Protocol Design:

e Synergy Scoring: Use the Combination Index (Cl) method via software like CompuSyn. ACI <1
indicates synergy [3].
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e Temporal Sequencing: The order of drug administration can critically impact efficacy. Test
concurrent vs. sequential dosing [3].

e Biomarker Integration: Plan correlative studies from the outset to identify potential biomarkers of
response, which is crucial given AEG-41174's targeted mechanism.

Suggestions for Further Research

To proceed with your project, I suggest these alternative research strategies:

e Explore Broader Context: Review the general principles of combination therapy in oncology [4]
and advanced protocol design [3] to create a theoretical framework for AEG-41174.

¢ Investigate Similar Compounds: Research the combination strategies of other kinase inhibitors with
similar targets (e.g., JAK2, Bcr-Abl) as a proxy. The table below compares AEG-41174 with other

inhibitors.
Compound Name Target Kinase(s) Mechanism Clinical Status
AEG-41174 JAK2, Ber-Abl Non-ATP competitive inhibitor ~ Discontinued (Phase 1)
Imatinib Ber-Abl ATP competitive inhibitor Approved for CML
Ruxolitinib JAKL & JAK?2 ATP competitive inhibitor Approved for myelofibrosis
Nilotinib Ber-Abl ATP competitive inhibitor Approved for CML
Source: [2]

e Consult Specialized Databases: Access may be required to proprietary commercial intelligence
platforms (e.g., Citeline, Integrity) or pharmaceutical company filings for any unpublished combination
data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [AEG-41174 combination therapy protocols]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b547868#aeg-41174-combination-

therapy-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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